Rhodium(iii)-catalyzed sp2 C–H bond addition to CF3-substituted unsaturated ketones†
Chemical Communications Pub Date: 2016-01-13 DOI: 10.1039/C5CC10361D
Abstract
Rhodium(III)-catalyzed conjugate addition of aromatic and olefinic C–H bonds to CF3-substituted unsaturated ketones was efficiently achieved. Both arene and olefin substrates bearing a chelate assisted-directing group were coupled with a variety of β-trifluoromethyl-α,β-unsaturated ketones with excellent atom-economy, high yields, and broad substrate scopes.
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Journal Name：Chemical Communications
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CAS no.: 855474-56-5
